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Cat. No.: B1679922

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Norgestomet-based protocols
for fixed-time artificial insemination (FTAI) in cattle. The information is intended to guide
researchers and professionals in the development and application of reproductive
technologies.

Introduction

Norgestomet, a potent synthetic progestogen, is a cornerstone of many successful fixed-time
artificial insemination (FTAI) protocols in cattle.[1] Its primary mechanism of action involves the
suppression of estrus and ovulation by mimicking the effects of progesterone. Norgestomet
binds effectively to the progesterone receptor in the bovine endometrium, even more so than
progesterone itself, without significant binding to estrogen or glucocorticoid receptors at typical
synchronization doses.[1] This action controls the follicular wave dynamics, allowing for the
synchronization of a new follicular wave and subsequent ovulation in a predictable manner.
When the Norgestomet source is removed, the subsequent drop in progestin levels, often
combined with other hormonal treatments, leads to a synchronized estrus and ovulation,
enabling FTAI without the need for estrus detection.

Protocols utilizing Norgestomet are designed to improve reproductive efficiency in both beef
and dairy cattle by allowing for insemination of a large number of animals at a predetermined
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time.[2] These protocols can also help induce cyclicity in anestrous cows.[3][4] The
effectiveness of these protocols can be influenced by factors such as the type of cattle (heifers

vs. cows), body condition score (BCS), and postpartum interval.

Signaling Pathway of Hormonal Control in FTAI

The hormonal control of the bovine estrous cycle is a complex interplay between the
hypothalamus, pituitary gland, and ovaries. Norgestomet-based FTAI protocols manipulate

this natural pathway to achieve synchronization.
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Caption: Hormonal signaling pathway in Norgestomet-based FTAI protocols.
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Common Norgestomet-Based FTAI Protocols

Several protocols incorporating Norgestomet have been developed and evaluated. The choice

of protocol may depend on the specific goals of the breeding program, the type of cattle, and

economic considerations.

Syncro-Mate-B (SMB) Protocol

The Syncro-Mate-B protocol is a widely recognized Norgestomet-based system. It typically

involves the use of a Norgestomet ear implant in conjunction with an injection of Norgestomet

and estradiol valerate.
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Caption: Syncro-Mate-B (SMB) FTAI protocol workflow.

Methodology:

e Day 0: An ear implant containing 3 mg of Norgestomet is inserted subcutaneously on the

convex surface of the ear. Concurrently, an intramuscular injection containing 3 mg of

Norgestomet and 5 mg of estradiol valerate is administered.
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e Day 9: The Norgestomet ear implant is removed.

e Day 11 (48-54 hours post-implant removal): Fixed-time artificial insemination is performed.

Norgestomet with Prostaglandin F2a (PGF2a)

This protocol variation incorporates PGF2a to ensure luteolysis of any existing corpus luteum.

Experimental Workflow:

7-9 days
P Day 7-9
48-72 hours
g
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Caption: Norgestomet with PGF2a FTAI protocol workflow.
Methodology:

» Day 0: A Norgestomet ear implant is inserted. This is often accompanied by an injection of
Norgestomet and estradiol valerate.

o Day 7-9: The Norgestomet implant is removed. An injection of Prostaglandin F2a (e.g., 25
mg dinoprost tromethamine) is administered either at the time of implant removal or 24 hours
prior.

e 48-72 hours post-implant removal: Fixed-time artificial insemination is performed.
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Norgestomet with GhnRH and PGF2a

The addition of Gonadotropin-Releasing Hormone (GnRH) can further enhance the synchrony

of ovulation.

Experimental Workflow:

Day 0 + Inject Norgestomet & EV
P Day7 @
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Caption: Norgestomet with GnRH and PGF2a FTAI protocol workflow.

Methodology:

e Day 0: A Norgestomet ear implant is inserted, along with an injection of Norgestomet and

estradiol valerate.
e Day 7: Aninjection of PGF2a is administered.

e Day 9: The Norgestomet implant is removed, and an injection of GhRH (e.g., 10 ug
buserelin acetate) is given.
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o Day 11 (48-54 hours post-implant removal): Fixed-time artificial insemination is performed.
Some protocols may involve a second Al 24 hours later.

Quantitative Data Summary

The success of Norgestomet-based FTAI protocols is typically measured by estrus response,
ovulation rate, and pregnancy or conception rates. The following tables summarize
representative data from various studies.

Table 1: Estrus and Ovulation Response Rates

. Estrus Ovulation Rate
Protocol Animal Type Reference
Response (%) (%)

Norgestomet +

Cows 75.0 -
EV + eCG
Cloprostenol (2

Cows 44.0 -
doses)
Norgestomet + ]

Heifers 66.7 100.0
EV + eCG
Cloprostenol (2 _

Heifers 56.2 81.2
doses)
Norgestomet + ]

Heifers 93.2 -

PGF2a

Table 2: Pregnancy and Conception Rates
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) Pregnancy/Concep
Protocol Animal Type . Reference
tion Rate (%)
Norgestomet + EV Cows 82.1
Cloprostenol (2
Cows 52.0
doses)
Norgestomet + EV +
Heifers 41.7
eCG
Cloprostenol (2 )
Heifers 35.7
doses)
Brahman x Hereford
Syncro-Mate-B 45.1
Cows
Brahman x Hereford
Ovsynch 42 .4
Cows
Norgestomet + Brahman x Hereford Lower than SMB and
PGF2a Cows Ovsynch
Norgestomet Implant ]
Heifers 45-55
(post-Al)
Norgestomet + GnRH ) )
) ) Holstein Heifers 44.0
(acyclic heifers)
PRID + GnRH (acyclic ) )
Holstein Heifers 53.85

heifers)

Detailed Experimental Protocols

Materials

» Norgestomet ear implants (e.g., Crestar®, 3 mg Norgestomet)

« Injectable solution of Norgestomet and Estradiol Valerate (e.g., Crestar® injection, 3 mg

Norgestomet and 5 mg Estradiol Valerate)

e Prostaglandin F2a (e.g., Dinoprost tromethamine, Cloprostenol)
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Gonadotropin-Releasing Hormone (GnRH) (e.g., Buserelin acetate, Gonadorelin)

Equine Chorionic Gonadotropin (eCG)

Implant applicator and remover

Syringes and needles

Artificial insemination equipment

Ultrasound equipment for pregnancy diagnosis

Procedure for Norgestomet Ear Implant Insertion and
Removal

Restraint: Properly restrain the animal in a chute or head gate to ensure safety for both the
animal and the operator.

Implant Site Preparation: Select a clean, dry area on the convex (outer) surface of the ear. If
necessary, clean the area with an appropriate antiseptic solution.

Implantation:

o Load the Norgestomet implant into the applicator according to the manufacturer's
instructions.

o Lift the ear and insert the needle of the applicator subcutaneously, being careful not to
penetrate the cartilage.

o Fully depress the plunger to deposit the implant.

o Withdraw the applicator and gently palpate the implant to ensure it is correctly placed.

Removal:

o After the prescribed duration, make a small incision at one end of the implant.

o Grasp the implant with forceps or fingers and gently remove it.
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Hormone Administration

» All hormonal injections should be administered intramuscularly (IM) using the appropriate
needle size and injection site (e.g., neck muscles).

» Follow sterile procedures to prevent infection.

o Adhere strictly to the recommended dosages and timing as outlined in the specific protocol.

Fixed-Time Artificial Insemination

o Perform Al at the predetermined time following the final hormonal treatment of the protocol.

e Use standard, hygienic Al techniques. The timing of Al is critical for success and should be
followed precisely. For example, in some protocols, FTAI is performed 54-60 hours and again
at 70-74 hours after eCG injection.

Data Collection and Analysis

o Estrus Detection: While FTAI protocols are designed to eliminate the need for estrus
detection, monitoring for signs of estrus can provide valuable data on the effectiveness of the
synchronization.

o Ovulation Confirmation: Ovarian ultrasonography can be used to determine follicular
dynamics and confirm ovulation.

e Pregnancy Diagnosis: Pregnancy status can be determined via ultrasonography
approximately 27-30 days after Al and confirmed by rectal palpation between 60-90 days
post-Al.

o Statistical Analysis: Pregnancy rates and other binary outcomes should be analyzed using
appropriate statistical methods, such as logistic regression or chi-square tests, to compare
the efficacy of different protocols.

Conclusion

Norgestomet-based FTAI protocols are a valuable tool for improving the reproductive
management of cattle herds. By understanding the underlying hormonal mechanisms and
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adhering to detailed, proven protocols, researchers and professionals can achieve high rates of
synchronization and pregnancy. The choice of a specific protocol should be tailored to the
individual herd's characteristics and management goals. Further research can continue to
refine these protocols to optimize fertility outcomes in various production systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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